2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride

• IUPAC Name: spiro[2H-furo[2,3-c]pyridine-3,4'-piperidine];dihydrochloride
• InChI: InChI=1S/C11H14N2O.2ClH/c1-4-13-7-10-9(1)11(8-14-10)2-5-12-6-3-11;;/h1,4,7,12H,2-3,5-6,8H2;2*1H
• InChI Key: NDPHSFZXHHADCP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12COC3=C2C=CN=C3.Cl.Cl
• Molecular Formula: C11H16Cl2N2O
• Molecular Weight: 263.16 g/mol

Description

2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride, also known as SFPP, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. SFPP has a unique spirocyclic structure that makes it an attractive candidate for drug discovery, as well as for use in other research applications.

Mechanism of Action

The mechanism of action of 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride is not fully understood, but it is believed to involve the inhibition of target proteins by binding to their active sites. 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride has been shown to have a high affinity for certain kinases, such as cyclin-dependent kinase 2 (CDK2), which plays a key role in cell cycle regulation.
Biochemical and Physiological Effects
2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride is its unique spirocyclic structure, which makes it a useful tool for drug discovery and other research applications. However, 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride. One area of interest is the development of 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride analogs with improved properties, such as increased solubility and potency. Another area of interest is the investigation of 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride's potential use as a fluorescent probe for imaging studies. Additionally, further studies are needed to fully understand the mechanism of action of 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride and its potential applications in various fields.

Synthesis Methods

The synthesis of 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride is a multi-step process that involves the use of several reagents and catalysts. The first step involves the reaction of 2,3-dihydrofuran with 2-aminopyridine in the presence of a Lewis acid catalyst, such as zinc chloride. This reaction results in the formation of a spiro intermediate, which is then reacted with piperidine in the presence of a reducing agent, such as sodium borohydride. The final product, 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride, is obtained as a dihydrochloride salt.

Scientific Research Applications

2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride has been studied extensively for its potential applications in drug discovery. It has been shown to have activity against a variety of targets, including kinases, proteases, and ion channels. 2H-Spiro[furo[2,3-C]pyridine-3,4'-piperidine] dihydrochloride has also been investigated for its potential use as a fluorescent probe for imaging studies.